1,1,1-Trifluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-2-ol
Overview
Description
1,1,1-Trifluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-2-ol, also known as 5-methyl-1,3,4-thiadiazol-2-ylsulfanylpropyl trifluoromethyl ether (MTTTE), is a powerful organic compound with a wide range of applications. It is used in a variety of scientific and industrial processes, such as in the synthesis of pharmaceuticals, polymers, and other materials. MTTTE has also been studied for its potential use in the treatment of various diseases and disorders.
Scientific Research Applications
Crystal Engineering and Organometallic Materials
1,3,4-Thiadiazoles, including derivatives similar to the compound of interest, have shown significant potential in the field of crystal engineering and the development of organometallic materials. These compounds demonstrate a strong ability to form dimeric fragments when coordinated with metal ions like copper(I), showcasing their utility in constructing novel organometallic complexes. Such characteristics highlight their importance in materials chemistry, offering pathways to design materials with specific properties for technological applications (Ardan et al., 2017).
Molecular Aggregation and Spectroscopic Studies
Studies on derivatives of 1,3,4-thiadiazole have revealed interesting behaviors in terms of molecular aggregation, influenced by solvent effects. For instance, variations in the fluorescence emission spectra of these compounds in different solvents indicate the association of fluorescence effects with aggregation processes. Such findings are crucial for understanding the interactions at the molecular level, potentially influencing the development of fluorescent materials or probes for spectroscopic applications (Matwijczuk et al., 2016).
Catalysis and Synthesis
The compound , being a trifluoromethyl derivative, plays a role in catalytic processes and chemical synthesis. For example, trifluoromethyl groups have been utilized in enhancing the reactivity of certain substrates, thus facilitating the synthesis of complex molecules. This utility extends to the synthesis of epoxy compounds and the kinetic resolution of alcohols, which are critical reactions in organic chemistry and pharmaceutical synthesis (Shimizu, Sugiyama, & Fujisawa, 1996).
properties
IUPAC Name |
1,1,1-trifluoro-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F3N2OS2/c1-3-10-11-5(14-3)13-2-4(12)6(7,8)9/h4,12H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTHWQTMJTXEQQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)SCC(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F3N2OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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